Cas no 2137857-38-4 (4-aminooxolan-3-ol, 4-methylbenzene-1-sulfonic acid)

4-aminooxolan-3-ol, 4-methylbenzene-1-sulfonic acid structure
2137857-38-4 structure
Product Name:4-aminooxolan-3-ol, 4-methylbenzene-1-sulfonic acid
CAS No:2137857-38-4
MF:C11H17NO5S
MW:275.321382284164
MDL:MFCD31421004
CID:5241877
PubChem ID:88016414
Update Time:2023-11-25

4-aminooxolan-3-ol, 4-methylbenzene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Aminotetrahydrofuran-3-ol 4-methylbenzenesulfonate
    • 4-aminooxolan-3-ol; 4-methylbenzene-1-sulfonic acid
    • 4-aminooxolan-3-ol, 4-methylbenzene-1-sulfonic acid
    • MDL: MFCD31421004
    • Inchi: 1S/C7H8O3S.C4H9NO2/c1-6-2-4-7(5-3-6)11(8,9)10;5-3-1-7-2-4(3)6/h2-5H,1H3,(H,8,9,10);3-4,6H,1-2,5H2
    • InChI Key: PNRWCDHUVJIBPS-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)O.O1CC(C(C1)N)O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 273
  • Topological Polar Surface Area: 118

4-aminooxolan-3-ol, 4-methylbenzene-1-sulfonic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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